Cas no 1823895-27-7 (Ethyl 5-azaspiro[2.3]hexane-1-carboxylate hydrochloride)

• Product Name: Ethyl 5-azaspiro[2.3]hexane-1-carboxylate hydrochloride
• CAS No: 1823895-27-7
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 4735387
• Update Time: 2025-11-07

Ethyl 5-azaspiro[2.3]hexane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-azaspiro[2.3]hexane-1-carboxylate hydrochloride
• ETHYL 5-AZASPIRO[2.3]HEXANE-1-CARBOXYLATE HCL

• Inchi： 1S/C8H13NO2.ClH/c1-2-11-7(10)6-3-8(6)4-9-5-8;/h6,9H,2-5H2,1H3;1H
• InChI Key： QDLZWYPGQCTSNI-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CC21CNC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 38.3

Additional information on Ethyl 5-azaspiro[2.3]hexane-1-carboxylate hydrochloride

Comprehensive Guide to Ethyl 5-azaspiro[2.3]hexane-1-carboxylate hydrochloride (CAS No. 1823895-27-7)

Ethyl 5-azaspiro[2.3]hexane-1-carboxylate hydrochloride (CAS No. 1823895-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and diverse applications in drug discovery. The 5-azaspiro[2.3]hexane core structure is particularly interesting due to its potential as a building block for bioactive molecules.

The molecular formula of Ethyl 5-azaspiro[2.3]hexane-1-carboxylate hydrochloride is C₈H₁₄ClNO₂, and it features a spirocyclic amine moiety coupled with an ethyl ester group. This combination makes it a versatile intermediate for synthesizing more complex molecules. Researchers are increasingly exploring its use in the development of central nervous system (CNS) drugs, given the structural similarities to other bioactive spirocyclic compounds.

One of the key advantages of Ethyl 5-azaspiro[2.3]hexane-1-carboxylate hydrochloride is its stability under various reaction conditions, making it suitable for multi-step synthetic processes. Its hydrochloride salt form enhances solubility, which is crucial for pharmaceutical applications. The compound is often utilized in medicinal chemistry for the design of novel therapeutics targeting neurological disorders, inflammation, and metabolic diseases.

In recent years, the demand for spirocyclic compounds like Ethyl 5-azaspiro[2.3]hexane-1-carboxylate hydrochloride has surged due to their potential in addressing unmet medical needs. The rise of AI-driven drug discovery has further accelerated interest in such molecules, as computational models predict their high binding affinity to biological targets. This aligns with the growing trend of rational drug design, where researchers leverage structural insights to optimize compound efficacy.

The synthesis of Ethyl 5-azaspiro[2.3]hexane-1-carboxylate hydrochloride typically involves multi-step organic reactions, including cyclization and esterification. Advanced techniques such as flow chemistry and catalysis are often employed to improve yield and purity. These innovations reflect the broader shift toward sustainable and efficient synthetic methodologies in the chemical industry.

From a commercial perspective, Ethyl 5-azaspiro[2.3]hexane-1-carboxylate hydrochloride is available through specialized chemical suppliers catering to pharmaceutical and academic research. Its pricing and availability may vary depending on purity grades and batch sizes. Researchers are advised to verify the CAS No. 1823895-27-7 when sourcing the compound to ensure authenticity.

Looking ahead, the applications of Ethyl 5-azaspiro[2.3]hexane-1-carboxylate hydrochloride are expected to expand, particularly in the fields of neuropharmacology and precision medicine. Its structural uniqueness positions it as a promising candidate for next-generation therapeutics. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative drug development.